Cas no 23441-64-7 (2(1H)-Quinazolinone, 6-chloro-1-ethyl-4-phenyl-)

2(1H)-Quinazolinone, 6-chloro-1-ethyl-4-phenyl- structure
23441-64-7 structure
Product Name:2(1H)-Quinazolinone, 6-chloro-1-ethyl-4-phenyl-
CAS No:23441-64-7
MF:C16H13ClN2O
MW:284.74022269249
CID:1419140
PubChem ID:12427514
Update Time:2025-04-20

2(1H)-Quinazolinone, 6-chloro-1-ethyl-4-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Quinazolinone, 6-chloro-1-ethyl-4-phenyl-
    • 6-chloro-1-ethyl-4-phenylquinazolin-2-one
    • 6-chloro-1-ethyl-4-phenyl-2(1H)-quinazolinone
    • SCHEMBL11157753
    • 6-Chloro-1-ethyl-4-phenylquinazolin-2(1H)-one
    • 23441-64-7
    • DTXSID50497784
    • Inchi: 1S/C16H13ClN2O/c1-2-19-14-9-8-12(17)10-13(14)15(18-16(19)20)11-6-4-3-5-7-11/h3-10H,2H2,1H3
    • InChI Key: XFCMFSCCYUTDMB-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)C(C1C=CC=CC=1)=NC(N2CC)=O

Computed Properties

  • Exact Mass: 284.07179
  • Monoisotopic Mass: 284.0716407g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 32.7Ų

Experimental Properties

  • PSA: 32.67

2(1H)-Quinazolinone, 6-chloro-1-ethyl-4-phenyl- Related Literature

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